Cas no 1126736-22-8 (1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone)

1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone is a chiral piperidine derivative characterized by a hydroxyl group at the 3-position of the piperidine ring and an acetyl substituent on the nitrogen. This compound is of interest in synthetic organic chemistry due to its stereospecific structure, which makes it a valuable intermediate for the preparation of biologically active molecules, particularly in pharmaceutical research. The presence of the hydroxyl group enhances its utility in further functionalization, enabling the synthesis of complex heterocyclic frameworks. Its well-defined stereochemistry ensures consistency in downstream applications, making it suitable for asymmetric synthesis and medicinal chemistry studies. The compound is typically handled under controlled conditions to preserve its stability and reactivity.
1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone structure
1126736-22-8 structure
Product Name:1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone
CAS No:1126736-22-8
MF:C7H13NO2
MW:143.183622121811
CID:1099343
PubChem ID:44141764
Update Time:2025-10-07

1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone
    • 1-[(3S)-3-hydroxypiperidin-1-yl]ethanone
    • 1-[(3S)-3-Hydroxypiperidin-1-yl]ethan-1-one
    • DTXSID70657641
    • DB-290490
    • AM90672
    • 1126736-22-8
    • F17732
    • MFCD13181565
    • (S)-1-(3-Hydroxypiperidin-1-yl)ethanone
    • CS-0069570
    • BVB73622
    • SCHEMBL20738739
    • 1-((S)-3-Hydroxy-piperidin-1-yl)-ethanone
    • MDL: MFCD13181565
    • Inchi: 1S/C7H13NO2/c1-6(9)8-4-2-3-7(10)5-8/h7,10H,2-5H2,1H3/t7-/m0/s1
    • InChI Key: HTFMTRPNNXNQRN-ZETCQYMHSA-N
    • SMILES: O[C@@H]1CN(C(C)=O)CCC1

Computed Properties

  • Exact Mass: 143.094628657g/mol
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 40.5Ų

1-[(3S)-3-hydroxy-1-piperidinyl]-Ethanone Pricemore >>

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